Cas no 1007387-00-9 (4-BROMO-6H-THIENO[2,3-B]PYRROLE-5-CARBOXYLIC ACID)

• Product Name: 4-BROMO-6H-THIENO[2,3-B]PYRROLE-5-CARBOXYLIC ACID
• CAS No: 1007387-00-9
• MF: C₇H₄BrNO₂S
• MW: 246.081159591675
• CID: 2152812
• Update Time: 2023-11-19

4-BROMO-6H-THIENO[2,3-B]PYRROLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• CID 59648670
• 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 4-bromo-
• 4-BROMO-6H-THIENO[2,3-B]PYRROLE-5-CARBOXYLIC ACID

• Inchi： 1S/C7H4BrNO2S/c8-4-3-1-2-12-6(3)9-5(4)7(10)11/h1-2,9H,(H,10,11)
• InChI Key： OONJRWDQJMBPMF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)NC2=C1C=CS2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 81.3

Experimental Properties

• Density: 2.049±0.06 g/cm3(Predicted)
• Boiling Point: 466.8±45.0 °C(Predicted)
• pka: 3.02±0.30(Predicted)